2-{[(tert-butoxy)carbonyl](2-phenylethyl)amino}acetic acid

Specification

• CAS No.: 172834-25-2
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.3

Introduction

[Introduction to 2-{(tert-Butoxy)carbonylamino}acetic Acid](pplx://action/followup)

2-{(tert-Butoxy)carbonylamino}acetic acid, also known as N-Boc-N-(2-phenylethyl)glycine, is an organic compound that plays a significant role in organic synthesis, particularly in the field of peptide chemistry. This compound is a protected amino acid derivative, where the tert-butoxycarbonyl (Boc) group serves as a protecting group for the amino functionality.

Synthesis and Applications

This compound is synthesized by reacting glycine with a phenylethylamine derivative in the presence of a suitable protecting group, such as the tert-butoxycarbonyl group. The Boc group is commonly used because it is easily removable under acidic conditions, making it ideal for peptide synthesis.

Applications in Peptide Synthesis

2-{(tert-Butoxy)carbonylamino}acetic acid is used as a building block in the synthesis of peptides. The phenylethyl side chain can provide additional structural and functional properties to the peptides, such as increased hydrophobicity or specific binding capabilities.

Research Findings

Research on this compound is primarily focused on its utility in peptide synthesis and the development of new peptides with specific biological activities. The incorporation of phenylethyl groups into peptides can enhance their interaction with biological targets, making them useful in drug discovery.

Table: Comparison of Related Compounds

Compound Name	Chemical Formula	CAS Number	Molecular Weight
2-{(tert-Butoxy)carbonylamino}acetic acid	C₁₅H₂₁NO₄	172834-25-2	Not specified
2-{(tert-Butoxy)carbonylamino}acetic acid	C₉H₁₄F₃NO₄	1306604-74-9	257.21 g/mol
2-(((Tert-butoxy)carbonyl)amino)-2-(2-phenylcyclopropyl)acetic acid	C₁₆H₂₁NO₄	1822572-96-2	Not specified